Cas no 3792-02-7 (5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol)

• Product Name: 5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol
• CAS No: 3792-02-7
• MF: C₈H₉F₉O
• MW: 292.142094373703
• CID: 922781
• PubChem ID: 2769661
• Update Time: 2025-04-23

5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol
• 5,5,6,6,7,7,8,8,8-Nonafluorooctan-1-ol
• AKOS015853104
• MFCD06248594
• NS00110873
• 3792-02-7
• 4:4 Fluorotelomer alcohol
• DTXSID60377821
• CS-0451865
• F86849
• 5,5,6,6,7,7,8,8,8-nonafluoro-1-octanol
• SCHEMBL4134804
• 4-(nonafluorobutyl)-1-butanol
• SY325924

• MDL： MFCD06248594
• Inchi： 1S/C8H9F9O/c9-5(10,3-1-2-4-18)6(11,12)7(13,14)8(15,16)17/h18H,1-4H2
• InChI Key： FROXCSGRCWYTIE-UHFFFAOYSA-N
• SMILES： FC(C(C(C(F)(F)F)(F)F)(F)F)(CCCCO)F

Computed Properties

• Exact Mass: 292.05100
• Monoisotopic Mass: 292.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.409
• Boiling Point: 153°C at 760 mmHg
• Flash Point: 46.3°C
• Refractive Index: 1.327
• PSA: 20.23000
• LogP: 3.61720
• Vapor Pressure: 1.3±0.6 mmHg at 25°C

5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol

Chemical Profile of 5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol (CAS No. 3792-02-7)

5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol, identified by the chemical abstracts service number CAS No. 3792-02-7, is a fluorinated alcohol that has garnered significant attention in the field of specialty chemicals due to its unique structural and functional properties. This compound belongs to a class of fluorinated alcohols that exhibit distinct characteristics compared to their hydrocarbon counterparts, making them valuable in various industrial and research applications.

The molecular structure of 5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol features a nonane backbone with nine fluorine atoms substituting hydrogen atoms on specific carbon positions. This extensive fluorination imparts high thermal stability and chemical inertness to the molecule. The presence of hydroxyl (-OH) group at the terminal carbon (C1) further enhances its reactivity and solubility characteristics. Such structural features make it an intriguing candidate for applications in areas requiring both lipophilicity and stability.

In recent years, the demand for fluorinated compounds has surged due to their advantageous properties in pharmaceuticals and materials science. 5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol has been explored as a building block in the synthesis of more complex molecules. Its fluorinated chain improves the lipophilicity of drug candidates while maintaining metabolic stability—a critical factor in drug design. Furthermore, its alcohol functionality allows for further derivatization into esters or ethers with tailored properties.

One of the most compelling applications of 5,5,6,6,7,7,8,8,8-nonofluorooctan-1-ol lies in its use as an intermediate in polymer chemistry. Fluorinated alcohols are known to enhance the thermal and chemical resistance of polymers when incorporated into their backbones or side chains. Researchers have demonstrated that polymers functionalized with this compound exhibit improved performance under extreme conditions such as high temperatures or corrosive environments. This has opened up possibilities for advanced materials used in aerospace and automotive industries.

Recent studies have also highlighted the potential of 5-fluoro-octanol derivatives, including CAS No. 3792-02-7, as ligands in coordination chemistry. The combination of fluorine's electron-withdrawing effect and the hydroxyl group creates a versatile platform for designing metal complexes with specific catalytic activities. For instance，a study published in *Journal of Organometallic Chemistry* reported on the synthesis of palladium complexes using this alcohol as a ligand，which showed enhanced efficiency in cross-coupling reactions—a pivotal step in modern pharmaceutical synthesis.

The pharmaceutical industry has been particularly interested in exploring fluorinated alcohols due to their potential as bioactive molecules or pharmacophores. The unique electronic distribution induced by fluorine substitution can modulate biological activity by influencing enzyme binding or receptor interactions. Preliminary computational studies suggest that derivatives of nonofluorooctan-1-ol could serve as lead compounds for developing treatments targeting neurological disorders，where lipophilic and metabolic stability are paramount.

From an industrial perspective，the production and handling of CAS No. 3792-02-7 require specialized methodologies to ensure high purity and yield. Given its sensitivity to moisture and air，it is typically synthesized under inert conditions using advanced catalytic processes。Recent advancements in flow chemistry have enabled more efficient production routes，reducing waste and improving scalability—a trend that aligns with global efforts toward sustainable manufacturing practices.

The environmental impact of using fluorinated compounds like nonofluorooctan-1-ol is another critical consideration. While fluorine enhances material performance，its persistence in the environment raises questions about long-term ecological effects。However，current research focuses on developing greener synthetic pathways that minimize hazardous byproducts。For instance，biocatalytic approaches using engineered enzymes have shown promise in producing fluorinated alcohols with reduced environmental footprints.

In conclusion，5-fluoro-octanol (CAS No. 3792-02-7) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique combination of thermal stability、lipophilicity、and reactivity makes it indispensable in drug development、polymer science、and catalysis。As research continues to uncover new applications，this compound will undoubtedly remain at the forefront of innovation，driving advancements that benefit both industry and society.